(6-Methoxybenzo[b]thiophen-2-yl)boronic acid
Overview
Description
(6-Methoxybenzo[b]thiophen-2-yl)boronic acid, also known as 6-MBTBA, is a boronic acid derivative of benzo[b]thiophene-2-yl. It has been found to have a wide range of applications in the fields of scientific research and laboratory experiments. In particular, 6-MBTBA is used as a synthetic intermediate in organic synthesis, as a catalyst in various reactions, and as a ligand in coordination chemistry. In addition, 6-MBTBA has been studied for its potential to act as an enzyme inhibitor and as a biochemical and physiological modulator.
Scientific Research Applications
Synthesis of Photochromic Compounds : "(6-Methoxybenzo[b]thiophen-2-yl)boronic acid" is used in synthesizing photochromic thieno-2H-chromenes, important for materials with light-sensitive properties (Queiroz et al., 2000).
Plant Growth Regulation : Derivatives of "this compound" have shown potential as plant growth regulators (Schuetz & Titus, 1967).
Synthesis of Carcinogenic Compounds : It's used in synthesizing hydroxybenzo[c]phenanthrene and hydroxybenzo[g]chrysene, which are intermediates for carcinogenic compounds (Kumar, 1997).
Creation of Complexes and Derivatives : It assists in synthesizing various complexes and derivatives with potential applications in chemistry and materials science (Neidlein & Seguil-Camargo, 1979).
Pharmaceutical Applications : Derivatives of this acid have been synthesized for their potential as urease enzyme inhibitors and nitric oxide scavengers (Gull et al., 2013).
Molecular Recognition and Chemosensing : It is involved in studies of molecular recognition and chemosensing technologies, particularly in the formation of intramolecular N-B dative bonds (Zhu et al., 2006).
Crystallography and Structural Analysis : The compound plays a role in crystallography and structural analysis of certain methoxybenzo[b]thiophenes (Mullica et al., 1996).
Synthetic Chemistry : It is used in the synthesis of various substituted benzo[b]thiophenes, highlighting its role in synthetic chemistry (Dickinson & Iddon, 1970).
Reactivity Studies : The compound's reactivity is studied in the context of forming tetraarylpentaborates, which have implications in the field of inorganic chemistry (Nishihara et al., 2002).
Alzheimer's Disease Research : A derivative of "this compound" has been synthesized as a PET probe precursor for Alzheimer's disease imaging (Majo et al., 2003).
Mechanism of Action
Target of Action
Boronic acids, including this compound, are often used in suzuki-miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process . Therefore, the primary target of this compound could be the palladium catalyst in these reactions.
Mode of Action
In Suzuki-Miyaura cross-coupling reactions, the boronic acid acts as a nucleophile . The reaction involves the transmetalation of an organoboron compound (like our boronic acid) to a metal catalyst (like palladium), followed by a reductive elimination . This process forms a new carbon-carbon bond .
Biochemical Pathways
The suzuki-miyaura cross-coupling reaction, in which this compound participates, is widely used in organic synthesis . It can be part of the synthetic pathway for various organic compounds, including pharmaceuticals and polymers .
Result of Action
The primary result of the action of (6-Methoxybenzo[b]thiophen-2-yl)boronic acid is the formation of a new carbon-carbon bond through the Suzuki-Miyaura cross-coupling reaction . This reaction is a key step in the synthesis of many complex organic compounds .
Action Environment
The efficacy and stability of this compound, like other boronic acids, can be influenced by various environmental factors. These include the pH of the solution, the presence of a suitable catalyst (like palladium), and the temperature . The compound is recommended to be stored in a dry environment at 2-8°C .
Safety and Hazards
Handling “(6-Methoxybenzo[b]thiophen-2-yl)boronic acid” requires caution. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment .
Future Directions
As an organoboron compound, “(6-Methoxybenzo[b]thiophen-2-yl)boronic acid” has potential applications in various fields of chemistry. Its use in Suzuki-Miyaura coupling reactions makes it a valuable reagent for creating new compounds . Future research may explore its potential uses in other types of chemical reactions.
Properties
IUPAC Name |
(6-methoxy-1-benzothiophen-2-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BO3S/c1-13-7-3-2-6-4-9(10(11)12)14-8(6)5-7/h2-5,11-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNRDOYJXKKKYSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(S1)C=C(C=C2)OC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40441736 | |
Record name | (6-Methoxy-1-benzothiophen-2-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40441736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
182133-35-3 | |
Record name | (6-Methoxy-1-benzothiophen-2-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40441736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (6-methoxy-1-benzothiophen-2-yl)boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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